Cas no 128397-42-2 (Euojaponin D)

Euojaponin D Properties

Names and Identifiers

• Euojaponin D
• Euojaponine D
• (8alpha)-8-(Acetyloxy)-O1-benzoyl-O1,O6-dideacetyl-8-deoxoevonimine
• 128397-42-2
• 19,22,23-Tris(acetyloxy)-21-[(acetyloxy)methyl]-25,26-dihydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0~1,21~.0~3,24~.0~7,12~]hexacosa-7,9,11-trien-20-yl benzoate
• NSC638943
• Evonimine, 8-(acetyloxy)-O1-benzoyl-O1,O6-dideacetyl-8-deoxo-, (8alpha)-
• Evonimine, 8-(acetyloxy)-O1-benzoyl-O1,O2-dideacetyl-8-deoxo-, (8alpha)-
• FT-0775383
• [19,22,23-triacetyloxy-21-(acetyloxymethyl)-25,26-dihydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-20-yl] benzoate
• 128397-44-4
• +Expand

• InChIKey： ZJRDCQWLAILQHR-UHFFFAOYSA-N
• Inchi： InChI=1S/C41H47NO17/c1-20-15-16-27-26(14-11-17-42-27)37(50)53-18-38(6)28-29(54-22(3)44)33(56-24(5)46)40(19-52-21(2)43)34(58-36(49)25-12-9-8-10-13-25)30(55-23(4)45)32(57-35(20)48)39(7,51)41(40,59-38)31(28)47/h8-14,17,20,28-34,47,51H,15-16,18-19H2,1-7H3
• SMILES： CC1CCC2=C(C=CC=N2)C(=O)OCC3(C4C(C(C5(C(C(C(C(C5(C4O)O3)(C)O)OC1=O)OC(=O)C)OC(=O)C6=CC=CC=C6)COC(=O)C)OC(=O)C)OC(=O)C)C

Computed Properties

• Exact Mass: 825.28400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 12
• Monoisotopic Mass: 825.284
• Heavy Atom Count: 59
• Complexity: 1680
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 247A^2

Experimental Properties

• LogP: 1.58570
• PSA: 246.68000
• Refractive Index: 1.599
• Boiling Point: 873°C at 760 mmHg
• Flash Point: 481.8°C
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Euonymus japonicus Thunb.